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Compound of Interest

Compound Name: GSK2193874

Cat. No.: B607779 Get Quote

GSK2193874 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the storage, handling, and stability of

GSK2193874. The following troubleshooting guides and frequently asked questions (FAQs) are

designed to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
1. What are the recommended storage conditions for GSK2193874?

GSK2193874 should be stored as a solid powder or in a solvent. For long-term storage, it is

recommended to store the compound at -20°C or -80°C.[1][2][3][4] Different suppliers provide

slightly varying recommendations, which are summarized in the table below.

2. How long is GSK2193874 stable under different storage conditions?

The stability of GSK2193874 depends on the storage temperature and whether it is in solid

form or dissolved in a solvent. As a powder, it can be stable for up to 4 years when stored at

-20°C.[3] In solvent, stability is generally shorter.

3. What are the recommended solvents for dissolving GSK2193874?

GSK2193874 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is a commonly

recommended solvent, with solubility up to 100 mg/mL.[2] It is also soluble in ethanol and
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dimethylformamide (DMF).[3] For in vivo experiments, stock solutions in DMSO can be further

diluted in vehicles like corn oil.[2]

4. How should I prepare stock solutions of GSK2193874?

To prepare a stock solution, it is recommended to use fresh, high-purity DMSO.[2] For example,

to prepare a 10 mM stock solution, you can dissolve the compound in DMSO. For cell-based

assays, further dilutions should be made in the appropriate cell culture medium. For in vivo

studies, a common practice is to dilute a concentrated DMSO stock solution into a suitable

vehicle like corn oil immediately before use.[2]

5. Are there any known degradation pathways for GSK2193874?

Detailed public information on the specific chemical degradation pathways of GSK2193874 is

limited. To minimize potential degradation, it is crucial to adhere to the recommended storage

and handling conditions. Avoid repeated freeze-thaw cycles of stock solutions.[2]
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Issue Possible Cause Recommended Solution

Compound precipitation in

stock solution

- Solvent has absorbed

moisture (especially DMSO).-

Storage temperature

fluctuations.- Exceeded

solubility limit.

- Use fresh, anhydrous DMSO.

[2]- Aliquot stock solutions to

avoid repeated freeze-thaw

cycles.[2]- Gently warm the

solution to aid dissolution.[5]

Inconsistent experimental

results

- Degradation of the compound

due to improper storage.-

Inaccurate concentration of the

working solution.

- Ensure the compound has

been stored according to

recommendations.- Prepare

fresh working solutions for

each experiment.[1]- Verify the

accuracy of your dilution

calculations.

Low oral bioavailability in

animal studies

- Poor solubility in the chosen

vehicle.- Degradation of the

compound after administration.

- Optimize the formulation. For

example, a suspension in corn

oil prepared from a DMSO

stock has been used.[2]-

Prepare the dosing solution

immediately before

administration.[2]

Quantitative Data Summary
Table 1: Recommended Storage Conditions for GSK2193874
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Form
Storage

Temperature
Duration Source

Powder -20°C 3 years [2][4]

Powder -20°C ≥ 4 years [3]

Powder 4°C 2 years [4]

In Solvent (DMSO) -80°C 2 years [1]

In Solvent (DMSO) -80°C 1 year [2]

In Solvent (DMSO) -20°C 1 year [1]

In Solvent (DMSO) -20°C 1 month [2]

Table 2: Solubility of GSK2193874

Solvent Concentration Source

DMSO 100 mg/mL (144.58 mM) [2]

DMSO 50 mM (with gentle warming) [5]

DMSO 14 mg/mL [3]

DMF 15 mg/mL [3]

Ethanol 15 mg/mL [3]

Ethanol:PBS (pH 7.2) (1:2) 0.3 mg/mL [3]

Experimental Protocols
Protocol 1: Preparation of GSK2193874 Stock Solution (10 mM in DMSO)

Materials: GSK2193874 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Calculation: The molecular weight of GSK2193874 is 691.62 g/mol . To prepare a 10 mM

solution, weigh out 6.92 mg of GSK2193874.
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Procedure: a. Add the weighed GSK2193874 powder to a sterile microcentrifuge tube. b.

Add 1 mL of anhydrous DMSO to the tube. c. Vortex or gently warm the solution until the

powder is completely dissolved.[5] d. Aliquot the stock solution into smaller volumes in

separate sterile tubes to avoid repeated freeze-thaw cycles. e. Store the aliquots at -20°C or

-80°C.

Protocol 2: Preparation of Dosing Solution for In Vivo Studies (Example)

Materials: GSK2193874 stock solution (e.g., 120 mg/mL in DMSO), corn oil, sterile tubes.

Procedure (for a 1 mL working solution): a. In a sterile tube, add 950 µL of corn oil. b. Add 50

µL of the 120 mg/mL clear DMSO stock solution to the corn oil. c. Mix the solution thoroughly

until it is even. d. This mixed solution should be used immediately for optimal results.[2]
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Caption: Workflow for handling and preparing GSK2193874.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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